![molecular formula C20H22BrFN2O B1244730 Escitalopram hydrobromide](/img/structure/B1244730.png)
Escitalopram hydrobromide
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Overview
Description
Escitalopram hydrobromide is a 1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-1,3-dihydro-2-benzofuran-5-carbonitrile hydrobromide resulting from the reaction of equimolar amounts of escitalopram and hydrogen bromide. It has a role as a serotonin uptake inhibitor and an antidepressant. It is an enantiomer of a (R)-citalopram hydrobromide.
Scientific Research Applications
1. Antidepressant-like Effects and NMDA Receptor Inhibition
Escitalopram is a serotonin reuptake inhibitor primarily used in depression and anxiety treatments. A study by Zomkowski et al. (2010) explored its antidepressant-like effects in the forced swimming test, highlighting the involvement of NMDA receptors and the l-arginine-nitric oxide-cyclic guanosine monophosphate pathway in its mechanism of action (Zomkowski et al., 2010).
2. Effectiveness in Generalized Anxiety Disorder
A double-blind study by Davidson et al. (2004) demonstrated that escitalopram, dosed flexibly between 10-20 mg/day, was effective and well-tolerated in treating generalized anxiety disorder, significantly improving anxiety symptoms compared to placebo (Davidson et al., 2004).
3. Genetic Associations with Metabolism
Research by Bråten et al. (2021) identified a novel CYP2C-haplotype associated with ultrarapid metabolism of escitalopram, offering insights into the genetic factors influencing individual responses to the drug (Bråten et al., 2021).
4. Neuroprotective Effects in Cerebral Ischemia
A study by Lee et al. (2011) investigated escitalopram's neuroprotective effects in transient cerebral ischemia, revealing its role in increasing brain-derived neurotrophic factor levels and reducing oxidative stress in the brain (Lee et al., 2011).
5. Serotonin Reponses Analysis
Wood and Hashemi (2013) used fast-scan cyclic voltammetry to study dynamic serotonin responses to acute escitalopram doses in mice, shedding light on the neurochemical aspects of SSRI treatment in depression (Wood & Hashemi, 2013).
6. Improving Depression and Resilience in Caregivers
Lavretsky et al. (2010) conducted a study on family dementia caregivers, showing that escitalopram improved depression, resilience, and quality of life, suggesting its potential in stress-related conditions (Lavretsky et al., 2010).
7. Antidepressant and Anti-Inflammatory Mechanisms
Dionisie et al. (2021) explored escitalopram's antidepressant effects, noting its impact on oxidative stress, apoptosis, and BDNF in rats, indicating complex mechanisms of action (Dionisie et al., 2021).
properties
Molecular Formula |
C20H22BrFN2O |
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Molecular Weight |
405.3 g/mol |
IUPAC Name |
(1S)-1-[3-(dimethylamino)propyl]-1-(4-fluorophenyl)-3H-2-benzofuran-5-carbonitrile;hydrobromide |
InChI |
InChI=1S/C20H21FN2O.BrH/c1-23(2)11-3-10-20(17-5-7-18(21)8-6-17)19-9-4-15(13-22)12-16(19)14-24-20;/h4-9,12H,3,10-11,14H2,1-2H3;1H/t20-;/m0./s1 |
InChI Key |
WIHMBLDNRMIGDW-BDQAORGHSA-N |
Isomeric SMILES |
CN(C)CCC[C@@]1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br |
SMILES |
CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br |
Canonical SMILES |
CN(C)CCCC1(C2=C(CO1)C=C(C=C2)C#N)C3=CC=C(C=C3)F.Br |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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